Cas no 952183-06-1 (tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate)

• Product Name: tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate
• CAS No: 952183-06-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD09152723
• CID: 3157833
• PubChem ID: 24213766
• Update Time: 2025-04-21

tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate
• tert-butyl 2-(2-ethoxy-2-oxoethyl)-1,2-diazinane-1-carboxylate
• tert-butyl 2-(2-ethoxy-2-oxoethyl)diazinane-1-carboxylate
• 952183-06-1
• MFCD09152723
• AKOS005071822
• Ethyl 2-[(1,1-dimethylethoxy)carbonyl]tetrahydro-1-pyridazineacetate
• tert-Butyl2-(2-ethoxy-2-oxoethyl)tetrahydropyridazine-1(2H)-carboxylate
• tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydropyridazine-1(2H)-carboxylate
• BB-0210
• DTXSID501159996

• MDL： MFCD09152723
• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)10-14-8-6-7-9-15(14)12(17)19-13(2,3)4/h5-10H2,1-4H3
• InChI Key： IGRWWVVKROCJOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCN1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 272.17360725Da
• Monoisotopic Mass: 272.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.1Ų

tert-Butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives